![molecular formula C10H13N3O B1518936 1-(5-Amino-2-methylphenyl)imidazolidin-2-one CAS No. 1038247-53-8](/img/structure/B1518936.png)
1-(5-Amino-2-methylphenyl)imidazolidin-2-one
Overview
Description
1-(5-Amino-2-methylphenyl)imidazolidin-2-one, also known as 5-Amino-2-methylphenyl imidazolidin-2-one, is an important organic compound with a wide range of applications in the field of chemistry and biochemistry. It is a heterocyclic compound with a five-membered ring system that contains nitrogen and oxygen atoms. This compound is used in the synthesis of various drugs, materials, and other compounds. It is also used in the production of certain enzymes and proteins, as well as in the analysis of biological samples.
Scientific Research Applications
Catalytic Synthesis
Imidazolidin-2-ones and its analogues are omnipresent structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses . They are used in the development of sustainable and more efficient protocols for the synthesis of these heterocycles . The most common approaches to imidazolidin-2-one derivatives include:
Pharmaceuticals and Biologically Active Compounds
Imidazolidin-2-ones and their analogues are widely found in pharmaceuticals, natural alkaloids, and other biologically active compounds . They can be transformed into a broad variety of complex structures .
Chiral Auxiliaries
Substituted imidazolidin-2-ones represent a useful class of chiral auxiliaries for asymmetric transformations .
Antimicrobial Activity
Imidazolidine-2-thione derivatives have been reported to exhibit antimicrobial activity .
Anti-HIV Activity
Both imidazole-2-thione and imidazolidine-2-thione derivatives have been reported to exhibit anti-HIV properties .
Antifungal Activity
Metal complexes of heterocyclic thione ligands, which can be synthesized from imidazolidine-2-thione and its derivatives, were reported to possess antifungal activity .
properties
IUPAC Name |
1-(5-amino-2-methylphenyl)imidazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c1-7-2-3-8(11)6-9(7)13-5-4-12-10(13)14/h2-3,6H,4-5,11H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMYBXTQDTMYRIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N)N2CCNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Amino-2-methylphenyl)imidazolidin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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